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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)pyrrolidine

Cat. No.: B181110

Technical Guide: 1-(Phenylsulfonyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A
comprehensive and official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for
1-(Phenylsulfonyl)pyrrolidine was not publicly available at the time of this writing. The
information herein is compiled from various sources and data for structurally related
compounds. All users must consult the specific SDS provided by their supplier and conduct a
thorough risk assessment before handling this chemical.

Chemical and Physical Properties

1-(Phenylsulfonyl)pyrrolidine is a sulfonamide-based building block utilized in organic and
medicinal chemistry.[1] It serves as a key intermediate in the synthesis of biologically active
molecules, particularly as a scaffold for G-protein coupled receptor (GPCR) antagonists.[1]

Table 1: Physical and Chemical Properties of 1-(Phenylsulfonyl)pyrrolidine
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Property Value Source

Molecular Formula C10H13NO2S PubChem|[2]
Molecular Weight 211.28 g/mol PubChem|[2]
CAS Number 5033-22-7 PubChem|[2]
IUPAC Name 1-(benzenesulfonyl)pyrrolidine PubChem[2]

1-(Benzenesulfonyl)pyrrolidine,
Synonyms o PubChem|[2]
(Pyrrolidinyl)(phenyl)sulfone

Physical Form Solid Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich
Purity 97% Sigma-Aldrich
Computed XLogP3 1.6 PubChem|[2]

Hazard Identification and GHS Classification

A complete, officially registered GHS classification for 1-(Phenylsulfonyl)pyrrolidine is not
readily available. However, based on supplier information for this and structurally similar
compounds, the following hazards are anticipated.

Table 2: GHS Hazard Statements and Pictograms

Hazard Class Hazard Statement Pictogram Source
Acute Toxicity, Oral H302: Harmful if ) )
Sigma-Aldrich
(Category 4) swallowed
Skin Sensitisation H317: May cause an ) )
) i ) Sigma-Aldrich
(Category 1) allergic skin reaction

Note: The hazard pictograms are representative. The exclamation mark pictogram is used for
several hazard classes including acute toxicity (oral), skin irritation or sensitisation, and serious
eye irritation.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Phenylsulfonyl_pyrrolidine
https://www.benchchem.com/product/b181110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements (Anticipated):
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage

Proper handling and storage are crucial to ensure the safety of laboratory personnel and to
maintain the integrity of the compound.

Handling Protocol

The following workflow outlines the recommended procedure for handling 1-
(Phenylsulfonyl)pyrrolidine in a laboratory setting.
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Workflow for Handling 1-(Phenylsulfonyl)pyrrolidine

Preparation

Consult Supplier SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Chemical Fume Hood
is Operational

Handling

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Cleanup and Disposal

Decontaminate Glassware
and Surfaces

Dispose of Waste in
Labeled Containers

Remove and Dispose
of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical solids.
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Storage Conditions

o Temperature: Store in a refrigerator at 2-8°C.

o Atmosphere: For compounds that may be sensitive, storing under an inert atmosphere (e.g.,

nitrogen or argon) is recommended.

o Container: Keep the container tightly closed in a dry and well-ventilated place.

Accidental Release and First Aid Measures

In the absence of a specific SDS, the following general procedures should be followed.

Table 3: Emergency Procedures

Situation

Protocol

Skin Contact

Immediately wash with plenty of soap and water.
If skin irritation or a rash occurs, seek medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Accidental Release

1. Evacuate the area. 2. Wear appropriate
personal protective equipment (PPE). 3. Sweep
up the solid material, avoiding dust generation.
4. Place in a suitable, closed container for
disposal. 5. Ventilate the area and wash the spill

site after material pickup is complete.
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Experimental Protocol: General Spill Cleanup

o Assessment: Evaluate the extent of the spill and determine if it can be managed safely by
laboratory personnel. For large spills, evacuate and call emergency services.

o Containment: Prevent the spread of the solid material.
e Cleanup:

o Gently sweep the solid material into a designated, labeled waste container. Avoid actions
that could generate dust.

o For any remaining residue, use a damp cloth or absorbent paper to wipe the area.
o The cleaning materials should be disposed of as hazardous waste.

o Decontamination: Clean the affected area with a suitable solvent or detergent, followed by
water.

o Reporting: Report the incident to the laboratory supervisor or safety officer.

Toxicological and Ecological Information

No specific toxicological or ecological studies for 1-(Phenylsulfonyl)pyrrolidine were found in
the public domain. The "Harmful if swallowed" classification suggests a moderate level of acute
oral toxicity. Its effects on the environment are unknown.

Synthesis and Reactivity

1-(Phenylsulfonyl)pyrrolidine is typically synthesized via the N-sulfonylation of pyrrolidine
with a benzenesulfonyl derivative, such as benzenesulfonyl chloride.[1] This reaction creates a
stable sulfonamide bond. The phenylsulfonyl group is a robust protecting group for the nitrogen
atom but can be removed under specific, often harsh, reducing conditions.[1]
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Synthetic Pathway of 1-(Phenylsulfonyl)pyrrolidine

Pyrrolidine Benzenesulfonyl Chloride Base (e.g., Triethylamine)
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Caption: Simplified reaction scheme for the synthesis of 1-(Phenylsulfonyl)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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